3-(butoxymethyl)-1-(difluoromethyl)-1H-pyrazole-4-sulfonyl chloride

• IUPAC Name: 3-(butoxymethyl)-1-(difluoromethyl)pyrazole-4-sulfonyl chloride
• InChI: InChI=1S/C9H13ClF2N2O3S/c1-2-3-4-17-6-7-8(18(10,15)16)5-14(13-7)9(11)12/h5,9H,2-4,6H2,1H3
• InChI Key: FHOMFJSTKBVRJK-UHFFFAOYSA-N
• Canonical SMILES: CCCCOCC1=NN(C=C1S(=O)(=O)Cl)C(F)F
• Molecular Formula: C9H13ClF2N2O3S
• Molecular Weight: 302.73 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The exact method would depend on the starting materials and the specific conditions required for each reaction.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyrazole ring, sulfonyl chloride, difluoromethyl, and butoxymethyl groups would all contribute to its overall structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the sulfonyl chloride group is typically very reactive and could undergo substitution reactions with nucleophiles. The difluoromethyl group could also participate in various reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be influenced by its molecular structure.

Mechanism of Action

The mechanism of action would depend on the specific application of this compound. For example, if it’s used as a reagent in a chemical reaction, its mechanism of action would involve the way it reacts with other substances.

Safety and Hazards

As with any chemical, handling this compound would require appropriate safety measures. The sulfonyl chloride group, in particular, is known to be reactive and could pose hazards if not handled correctly.

Future Directions

The future research directions would depend on the potential applications of this compound. It could be studied further for its reactivity, potential uses in synthesis, or biological activity.